Cas no 872575-58-1 ((1r,4r)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans)

• Product Name: (1r,4r)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans
• CAS No: 872575-58-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD33550807
• CID: 5331679
• PubChem ID: 43654874
• Update Time: 2025-05-23

(1r,4r)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-[(cyclopropylmethyl)amino]cyclohexan-1-ol
• (1r,4r)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans

• MDL： MFCD33550807
• Inchi： 1S/C10H19NO/c12-10-5-3-9(4-6-10)11-7-8-1-2-8/h8-12H,1-7H2/t9-,10-
• InChI Key： JGXYDNFUKDMZCF-MGCOHNPYSA-N
• SMILES： [C@@H]1(O)CC[C@@H](NCC2CC2)CC1

Additional information on (1r,4r)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans

(1R,4R)-4-(Cyclopropylmethyl)aminocyclohexan-1-ol, Trans: A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

(1R,4R)-4-(Cyclopropylmethyl)aminocyclohexan-1-ol, trans (CAS No. 872575-58-1) is a stereoisomerically defined cyclohexanol derivative with a unique combination of structural features that make it a subject of interest in modern chemical and pharmaceutical research. The compound’s IUPAC name reflects its trans configuration at the cyclohexane ring and the presence of a cyclopropylmethyl group attached to an amino substituent at the 4-position. This molecular architecture contributes to its distinct physicochemical properties and potential biological activity.

The core structure of this compound consists of a six-membered cyclohexane ring with hydroxyl (-OH) and amino (-NH₂) functionalities positioned in a trans relationship. The cyclopropylmethyl substituent introduces additional steric and electronic effects due to the strained three-membered cyclopropane ring. Recent studies have highlighted how such structural elements can influence molecular interactions with biological targets, particularly in enzyme inhibition and receptor modulation pathways.

Synthetic approaches to (1R,4R)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans typically involve stereoselective methodologies to ensure the correct (1R,4R) configuration. Modern asymmetric synthesis techniques, including chiral catalysts and organocatalytic strategies, have been employed to achieve high enantiomeric purity. For instance, recent publications in *Organic Letters* (2023) describe the use of biocatalytic hydrogenation reactions to selectively construct the trans cyclohexane framework while preserving the integrity of the cyclopropylmethyl group.

The physical properties of this compound are influenced by its dual functional groups and stereochemistry. The hydroxyl group enables hydrogen bonding interactions, while the amino functionality contributes to basicity and solubility characteristics. Notably, computational studies using DFT (Density Functional Theory) models have predicted a pKa value around 9.8 for the amino group in aqueous solution. These properties are critical for applications where pH-dependent behavior or intermolecular recognition is required.

In terms of chemical reactivity, the compound exhibits versatility as both a nucleophile and electrophile depending on reaction conditions. The cyclopropane moiety is particularly notable for its ability to undergo ring-opening reactions under appropriate catalytic conditions. Research published in *ACS Catalysis* (2023) demonstrated that transition-metal complexes could selectively activate the cyclopropane ring in such derivatives for cross-coupling reactions without disrupting other functional groups.

Emerging applications of (1R,4R)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans span multiple domains including materials science and medicinal chemistry. In drug discovery programs targeting G protein-coupled receptors (GPCRs), analogs with similar stereochemical features have shown improved ligand efficiency metrics compared to traditional cyclic amine scaffolds. A 2023 study in *Journal of Medicinal Chemistry* reported that compounds with trans cyclohexane rings exhibited enhanced metabolic stability while maintaining high binding affinities for target proteins.

The compound’s unique conformational flexibility also makes it suitable for supramolecular chemistry applications. Crystallographic analyses have revealed that the (1R,4R) configuration facilitates specific packing arrangements through hydrogen bonding networks between adjacent molecules. This property has been exploited in self-assembling systems where controlled molecular orientation is essential for function.

Analytical methods for characterizing this compound include NMR spectroscopy (¹H-NMR shows distinct coupling patterns from vicinal protons), mass spectrometry (M+• ion at m/z 203), and X-ray diffraction analysis confirming absolute configuration assignments. Advanced techniques like chiral HPLC are routinely used to monitor enantiomeric purity during synthetic processes.

Ongoing research continues to explore novel derivatization strategies involving this scaffold. For example, selective oxidation of the hydroxyl group can yield ketone derivatives with altered pharmacokinetic profiles while preserving core stereochemical features. Such modifications open new avenues for optimizing lead compounds in drug development pipelines.

In summary, (1R,4R)-4-(cyclopropylmethyl)aminocyclohexan-1-ol, trans represents an important structural motif combining rigidity from cyclic frameworks with functional versatility from multiple reactive sites. Its precise stereochemistry ensures predictable behavior across various chemical transformations while enabling tailored interactions with biological systems through strategic molecular design approaches currently being investigated by leading research institutions worldwide.